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Compound of Interest

Compound Name: L-Tryptophan-13C11,15N2

Cat. No.: B3324986

In-Depth Technical Guide: L-Tryptophan-

13C11,*°N2

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data, experimental context, and workflow visualization for
the stable isotope-labeled amino acid, L-Tryptophan-13C11,°N2. This isotopologue is a powerful
tool in metabolic research, quantitative proteomics, and structural biology, offering precise
tracing and quantification capabilities.

Core Physicochemical Data

L-Tryptophan-13C11,°N2 is an isotopic analog of L-Tryptophan where all eleven carbon atoms
are replaced with the heavy isotope 13C, and both nitrogen atoms are replaced with the heavy
isotope °N. This labeling results in a distinct mass shift, making it an ideal internal standard
and tracer in mass spectrometry and NMR-based studies.
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Property Value Source
Chemical Formula 13C11H12°N202 [1]
Molecular Weight 217.13 g/mol [L112][31[41[5]
Exact Mass 217.12085061 Da [3]

CAS Number 202406-50-6 [11[2][4]1[5]

_ , =99 atom % 13C; =98-99%
Isotopic Purity form % 15N [1114]
atom %

Chemical Purity >95-98% [415]

Appearance Solid / White powder [1][6]

Key Applications and Methodologies

L-Tryptophan-13C11,2°Nz is primarily utilized in analytical techniques that can differentiate
molecules based on mass. Its applications are pivotal in enhancing the accuracy and resolution
of experimental data.[2]

1. Quantitative Proteomics via Mass Spectrometry:

In proteomics, this labeled compound serves as a stable isotope-labeled (SIL) internal standard
for the precise quantification of unlabeled L-Tryptophan and tryptophan-containing peptides in
complex biological samples.[2] The known concentration of the "heavy" standard allows for
accurate determination of the "light" analyte's abundance, overcoming variations in sample
preparation and instrument response.

2. Bio-NMR Spectroscopy:

The incorporation of 13C and *°N isotopes provides significant advantages in Nuclear Magnetic
Resonance (NMR) spectroscopy.[2] These isotopes possess nuclear spin, and their enrichment
enhances signal detection and resolution. This allows researchers to study the structure,
dynamics, and interactions of proteins and other macromolecules with greater clarity.[2][4] By
incorporating L-Tryptophan-13C11,2°Nz2 into proteins, specific atomic positions can be precisely
identified, offering deeper insights into protein function.[2]
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Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a stable isotope tracer
study using L-Tryptophan-13C11,5Nz to investigate its metabolic fate in a biological system.
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Metabolic tracer experimental workflow using L-Tryptophan-t3C11,2°Nz.
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This diagram outlines the logical progression from introducing the labeled compound into a
biological system to the final analysis of metabolic pathways. Each stage, from preparation to
data interpretation, is crucial for obtaining reliable and insightful results in metabolic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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